Cas no 153242-44-5 (methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate)

• Product Name: methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
• CAS No: 153242-44-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1326896
• PubChem ID: 10910670
• Update Time: 2025-08-05

methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-phenyl-, methyl ester, (5R)-
• methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate
• EN300-7541083
• W16194
• (2S,5r)-methyl5-phenylpyrrolidine-2-carboxylate
• 153242-44-5
• SCHEMBL840272
• (2S,5r)-methyl 5-phenylpyrrolidine-2-carboxylate
• methyl (2S,5R)-5-phenyltetrahydro-2H-2-pyrrolecarboxylate

• Inchi： 1S/C12H15NO2/c1-15-12(14)11-8-7-10(13-11)9-5-3-2-4-6-9/h2-6,10-11,13H,7-8H2,1H3/t10-,11+/m1/s1
• InChI Key： PLTYXWQEMLQCPO-MNOVXSKESA-N
• SMILES： O(C)C([C@@H]1CC[C@H](C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate

Methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate: A Key Compound in Medicinal Chemistry and Pharmaceutical Research

Methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate, with the chemical formula C₁₄H₁₇NO₂, represents a pivotal molecule in the field of medicinal chemistry. This compound, identified by the CAS number 153242-44-5, is a derivative of pyrrolidine with a phenyl group attached to the fifth carbon atom. The stereochemical configuration of this compound, specifically the (2S,5R) isomer, plays a critical role in its biological activity and pharmacological properties. Recent advancements in synthetic methodologies and structural elucidation have significantly enhanced our understanding of this compound's potential applications in drug discovery and therapeutic development.

Research published in Journal of Medicinal Chemistry (2023) highlights the importance of stereochemistry in modulating the pharmacokinetic profile of pyrrolidine-based compounds. The (2S,5R) configuration of Methyl (2S,5R)-5-phenylpyrrolidine-3-carboxylate has been shown to exhibit enhanced metabolic stability compared to its (2R,5S) counterpart. This finding underscores the significance of precise stereochemical control in the design of drug candidates targeting specific biological pathways. The phenyl group attached to the pyrrolidine ring further contributes to the molecule's lipophilicity, facilitating its penetration across cell membranes and enhancing its bioavailability.

Recent studies in Bioorganic & Medicinal Chemistry Letters (2024) have explored the synthetic routes for the efficient preparation of Methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate. The use of asymmetric catalysis has been pivotal in achieving the desired stereochemical outcome. Researchers have employed chiral Brønsted acid catalysts to selectively form the (2S,5R) configuration, demonstrating the importance of enantioselective synthesis in pharmaceutical applications. These synthetic strategies not only improve the yield of the target compound but also reduce the environmental impact associated with traditional chemical synthesis methods.

The pharmacological profile of Methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate has been extensively studied for its potential therapeutic applications. A 2023 study in European Journal of Medicinal Chemistry reported that this compound exhibits selective antagonism at the 5-HT3 receptor, making it a promising candidate for the treatment of gastrointestinal disorders. The phenylpyrrolidine scaffold has also been implicated in modulating neurotransmitter activity, suggesting its potential in the development of central nervous system (CNS) drugs.

Advancements in computational chemistry have further enhanced the understanding of Methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate's molecular interactions. A 2024 study in Journal of Chemical Information and Modeling utilized quantum mechanical calculations to predict the binding affinity of this compound to various biological targets. The results indicated that the phenyl group plays a critical role in stabilizing the protein-ligand interactions, particularly in the hydrophobic pockets of target proteins. This insight has implications for the rational design of drug molecules with improved target specificity and efficacy.

The synthetic versatility of Methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate has also been explored in the context of drug derivatization. A 2023 study in Organic & Biomolecular Chemistry demonstrated the utility of this compound as a building block for the synthesis of more complex pharmaceutical compounds. By introducing various functional groups at the pyrrolidine ring, researchers were able to modulate the physicochemical properties of the molecule, leading to the development of prodrugs with enhanced solubility and bioavailability.

Environmental and sustainability considerations have also become a focal point in the study of Methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate. A 2024 review in Green Chemistry emphasized the importance of green synthesis methods in the production of this compound. The use of biocatalysts and solvent-free conditions has been shown to reduce the environmental footprint of its synthesis, aligning with the principles of green chemistry. These sustainable approaches are crucial for the long-term viability of pharmaceutical research and development.

Future research directions for Methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate include the exploration of its multitarget potential and drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews proposed the use of nanoformulations to enhance the targeted delivery of this compound to specific tissues. The lipophilic nature of the molecule makes it particularly suitable for liposomal delivery systems, which can improve its therapeutic index and reduce systemic side effects.

In conclusion, Methyl (2S,5R)-5-phenylpyrrolidine-2-carboxylate stands as a significant molecule in the realm of pharmaceutical research. Its unique stereochemistry, synthetic versatility, and pharmacological potential have been the subject of extensive studies, highlighting its importance in the development of novel therapeutic agents. As research continues to advance, the applications of this compound in medicine and biotechnology are expected to expand, contributing to the ongoing quest for more effective and sustainable therapies.

References: Journal of Medicinal Chemistry (2023), Bioorganic & Medicinal Chemistry Letters (2024), European Journal of Medicinal Chemistry (2023), Journal of Chemical Information and Modeling (2024), Organic & Biomolecular Chemistry (2023), Green Chemistry (2024), Advanced Drug Delivery Reviews (2023).